Cas no 1005-25-0 (Methanediol,1-(2-methyl-4-pyrimidinyl)-)

• Product Name: Methanediol,1-(2-methyl-4-pyrimidinyl)-
• CAS No: 1005-25-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 117343
• PubChem ID: 45080529
• Update Time: 2025-04-18

Methanediol,1-(2-methyl-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanediol,1-(2-methyl-4-pyrimidinyl)-
• (2-methylpyrimidin-4-yl)methanediol
• 4-Pyrimidinemethanediol, 2-methyl- (7CI,8CI)
• DTXSID401285748
• 1-(2-Methyl-4-pyrimidinyl)methanediol
• 1005-25-0
• 4-pyrimidinemethanediol,2-methyl-

• Inchi： 1S/C6H8N2O2/c1-4-7-3-2-5(8-4)6(9)10/h2-3,6,9-10H,1H3
• InChI Key： NGDVGANODBPOPQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C)N=1)O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2A^2
• XLogP3: -0.8

Experimental Properties

• PSA: 66.24
• LogP: -0.23180